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Compound of Interest

Compound Name: 1-Propyne, 3-(1-ethoxyethoxy)-

Cat. No.: B092017 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 1-Propyne, 3-(1-ethoxyethoxy)- (CAS No. 18669-04-0). The following procedures

are designed to minimize risk and ensure the safety of researchers, scientists, and drug

development professionals. Given the absence of comprehensive toxicological data, this

compound must be handled with the utmost caution, treating it as a potentially hazardous

substance.

Key Safety Data and Physical Properties
A thorough review of available safety data sheets and chemical databases indicates a lack of

quantitative toxicological information, such as LD50 and LC50 values, and established

occupational exposure limits for 1-Propyne, 3-(1-ethoxyethoxy)-. Therefore, all handling

procedures must be guided by the precautionary principle.
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Property Value Source

Molecular Formula C₇H₁₂O₂ PubChem[1]

Molecular Weight 128.17 g/mol PubChem[1]

Appearance
Clear colorless to pale yellow

liquid

Boiling Point 141 °C

Flash Point 30 °C

Density 0.893 g/cm³

Toxicity (Oral LD50) No data available ECHEMI[2]

Toxicity (Dermal LD50) No data available ECHEMI[2]

Toxicity (Inhalation LC50) No data available ECHEMI[2]

Occupational Exposure Limits No data available ECHEMI[2]

Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

when handling 1-Propyne, 3-(1-ethoxyethoxy)-. The following diagram outlines the mandatory

PPE selection process based on the operational phase.
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PPE Selection Workflow for Handling 1-Propyne, 3-(1-ethoxyethoxy)-

Operational Phases

Required PPE

Start: Assess Task

Routine Handling
(Small Quantities, Controlled Environment)

Spill or Emergency Response
(Uncontrolled Release)Waste Disposal

Eye/Face Protection:
- Tightly fitting safety goggles
- Face shield for splash risk

Skin Protection:
- Chemical-resistant gloves (Nitrile or Neoprene recommended)

- Flame-retardant lab coat or coveralls

Respiratory Protection:
- Use in a well-ventilated area or fume hood

- Full-face respirator if exposure limits are exceeded or symptoms occur

Emergency Equipment:
- Spill kit for flammable liquids
- Fire extinguisher (Class B)

Click to download full resolution via product page

Caption: PPE selection workflow for 1-Propyne, 3-(1-ethoxyethoxy)-.

Experimental Protocols: Safe Handling and
Operational Plan
Due to the lack of specific toxicity data, a conservative approach to handling is mandatory. The

following protocols are based on best practices for handling flammable, reactive chemicals with

unknown hazards.

1. Engineering Controls:

All work with 1-Propyne, 3-(1-ethoxyethoxy)- must be conducted in a well-ventilated

laboratory.

A certified chemical fume hood is required for all procedures that may generate vapors or

aerosols.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b092017?utm_src=pdf-body-img
https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/product/b092017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN 166 (EU) or

NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a

risk of splashing.[2]

Skin Protection:

Wear fire/flame resistant and impervious clothing.[2]

Handle the chemical with gloves that have been inspected prior to use. Nitrile or neoprene

gloves are recommended.

Contaminated gloves should be removed and disposed of properly, followed by hand

washing.

Respiratory Protection: If exposure limits are unknown or if irritation or other symptoms are

experienced, use a full-face respirator with an appropriate cartridge.[2]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.[2]

Use spark-proof tools and explosion-proof equipment.[2]

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Use the smallest practical quantities for the work being performed.

Assume that any mixture containing this chemical is more toxic than its most toxic

component.

4. Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.

Store separately from oxidizing agents and other incompatible materials.

Disposal Plan
Proper disposal of 1-Propyne, 3-(1-ethoxyethoxy)- and its contaminated waste is critical to

ensure environmental safety and regulatory compliance.

1. Waste Collection:

Collect waste in a suitable, closed, and properly labeled container.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated materials such as gloves, absorbent pads, and glassware must be treated as

hazardous waste.

2. Disposal Method:

Disposal must be carried out by a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in regular trash.

The chemical is a flammable liquid and should be treated as such for disposal purposes.

Follow all local, state, and federal regulations for hazardous waste disposal.

3. Spill Response:

In case of a spill, evacuate the area immediately.

Remove all sources of ignition.[2]

Ventilate the area.

Wear the appropriate PPE as outlined in the PPE Selection Workflow.
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Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material using non-sparking tools and place it in a sealed container for

disposal.[2]

Clean the spill area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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